Cas no 950255-92-2 (1-(4-bromobenzylsulfonyl)pyrrolidine)

• Product Name: 1-(4-bromobenzylsulfonyl)pyrrolidine
• CAS No: 950255-92-2
• MF: C₁₁H₁₄BrNO₂S
• MW: 304.203361034393
• MDL: MFCD09871565
• CID: 823744
• PubChem ID: 17741343
• Update Time: 2025-04-19

1-(4-bromobenzylsulfonyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromobenzylsulfonyl)pyrrolidine
• 1-[(4-bromophenyl)methylsulfonyl]pyrrolidine
• 1-[[(4-Bromophenyl)methyl]sulfonyl]pyrrolidine
• SCHEMBL2933466
• 950255-92-2
• DTXSID80589924
• AKOS000378683
• 1-[(4-Bromophenyl)methanesulfonyl]pyrrolidine
• A845154
• 1-{[(4-Bromophenyl)methane]sulfonyl}pyrrolidine
• E86869
• A1-07818
• FT-0729534
• 1-((4-Bromobenzyl)sulfonyl)pyrrolidine
• CS-0335929

• MDL： MFCD09871565
• Inchi： 1S/C11H14BrNO2S/c12-11-5-3-10(4-6-11)9-16(14,15)13-7-1-2-8-13/h3-6H,1-2,7-9H2
• InChI Key： ABXUSIMXLZYXNA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CS(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 302.99300
• Monoisotopic Mass: 302.99286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.57
• PSA: 45.76000
• LogP: 3.39340

1-(4-bromobenzylsulfonyl)pyrrolidine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes